3-(4-isopropylphenyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• IUPAC Name: 9-(4-propan-2-ylphenyl)-8,9,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C22H22N2O/c1-14(2)15-7-9-16(10-8-15)17-11-21-18(22(25)12-17)13-23-19-5-3-4-6-20(19)24-21/h3-10,13-14,17,24H,11-12H2,1-2H3
• InChI Key: TYLCGUDHDGKYGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2CC3=C(C=NC4=CC=CC=C4N3)C(=O)C2
• Molecular Formula: C22H22N2O
• Molecular Weight: 330.4 g/mol

Description

3-(4-Isopropylphenyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a dibenzo[1,4]diazepine derivative characterized by a fused bicyclic system comprising two benzene rings and a seven-membered diazepine ring. The compound features a 4-isopropylphenyl substituent attached to the diazepine core, which confers unique steric and electronic properties. Dibenzo[1,4]diazepines are pharmacologically significant due to their structural resemblance to benzodiazepines, which modulate GABAA receptors to exert anxiolytic, sedative, and muscle relaxant effects .

Its synthesis likely involves cyclization and functionalization steps common to dibenzo[1,4]diazepines, such as condensation of aniline derivatives with diketones under controlled conditions .

Biological Activity

3-(4-isopropylphenyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a compound of significant interest due to its potential biological activities. This article explores its synthesis, biological evaluations, and relevant case studies to provide a comprehensive overview of its pharmacological properties.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step organic reactions, including the formation of the dibenzo[b,e][1,4]diazepine core followed by functionalization at the 4-position with an isopropylphenyl group. This structural modification is crucial as it influences the compound's biological activity.

Antimicrobial Activity

Research has demonstrated that compounds structurally related to 3-(4-isopropylphenyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one exhibit notable antimicrobial properties. The Minimum Inhibitory Concentration (MIC) values for various derivatives have been reported in studies:

Compound	MIC (mg/mL)	Target Organism
4e	0.20	Trichophyton mentagrophytes
4b	0.25	Staphylococcus aureus
4k	0.30	Escherichia coli

These results indicate that modifications to the dibenzo[b,e][1,4]diazepine core can enhance antimicrobial efficacy against a range of pathogens .

Anticancer Activity

The anticancer potential of the compound was evaluated using various tumor cell lines. For instance, compounds similar to 3-(4-isopropylphenyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one have shown promising results against HeLa cells with IC50 values indicating significant cytotoxicity:

Compound	IC50 (µM)	Cell Line
4b	43.63	HeLa
4k	52.59	MDA-MB-231

The mechanism of action appears to involve cell cycle arrest at the G1 phase and induction of apoptosis in cancer cells .

Enzyme Inhibition

In addition to antimicrobial and anticancer activities, this class of compounds has also been studied for their enzyme inhibitory properties. For example, α-glucosidase inhibition is critical in managing diabetes:

Compound	IC50 (µM)	Enzyme Target
4g	0.91	α-glucosidase
4a	10.0	α-glucosidase

These findings suggest that the compound may offer therapeutic benefits in glycemic control .

Case Studies

Several studies have explored the biological effects of related compounds:

• Study on Antimicrobial Effects : A study evaluated various derivatives against fungal and bacterial strains, highlighting that modifications in the side chains significantly influenced antimicrobial potency .
• Cytotoxicity Assessment : Another research focused on the cytotoxic effects of dibenzo[b,e][1,4]diazepine derivatives on cancer cell lines. The study indicated that specific substitutions could enhance apoptotic pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The pharmacological and physicochemical properties of dibenzo[1,4]diazepines are highly substituent-dependent. Below is a comparative analysis of key analogs:

Table 1: Comparative Analysis of Dibenzo[1,4]diazepine Derivatives

Compound Name	Substituent(s)	Molecular Weight (g/mol)	Pharmacological Activity	Unique Features	References
3-(4-Isopropylphenyl)-... (Target Compound)	4-Isopropylphenyl	~310.4	Predicted anxiolytic/sedative	High lipophilicity; enhanced BBB penetration*	Inferred
3-(4-Methoxyphenyl)-...	4-Methoxyphenyl	284.37	GABA modulation; anxiolytic	Methoxy group increases solubility
3-(4-Fluorophenyl)-11-methyl-...	4-Fluorophenyl, 11-methyl	~290.3	GABAA/serotonin receptor interaction	Fluorine enhances receptor affinity
3-(3-Trifluoromethylphenyl)-...	3-Trifluoromethylphenyl	434.5	Neuropharmacological potential	Electron-withdrawing CF3 improves metabolic stability
11-Methyl-3-phenyl-...	Phenyl, 11-methyl	270.34	Anxiolytic	Simplest analog; benchmark for SAR studies
3-(Naphthalen-1-yl)-...	Naphthalenyl	~350.4	Broad-spectrum activity	Bulky group reduces off-target binding

Key Observations :

Trifluoromethylphenyl: The CF3 group improves metabolic stability by resisting oxidative degradation, a common issue with alkyl substituents .

Receptor Selectivity :

• Fluorophenyl derivatives (e.g., 3-(4-Fluorophenyl)-...) show higher affinity for GABA_A and serotonin receptors due to fluorine’s electronegativity and small atomic radius .
• Naphthalenyl-substituted compounds may exhibit unique binding modes due to extended π-π interactions, reducing off-target effects .

Synthetic Complexity :

• Compounds with trifluoromethyl or naphthalenyl groups require multi-step syntheses, whereas simpler analogs (e.g., 11-methyl-3-phenyl-...) are more accessible .

Research Findings and Implications

Comparative Advantages

• Over Methoxy Analogs : The isopropyl group’s hydrophobicity may improve CNS penetration compared to polar methoxy derivatives, which are more water-soluble but less brain-permeable .
• Over Fluorophenyl Analogs : Reduced risk of metabolic defluorination, a common pathway leading to inactive metabolites in fluorinated drugs .